Cas no 185802-22-6 (Amoxicillin Open Ring Methyl Ester)

Amoxicillin Open Ring Methyl Ester is a derivative of amoxicillin, characterized by its open-ring structure and methyl ester modification. This compound is primarily utilized as an intermediate in the synthesis of β-lactam antibiotics and related pharmaceutical compounds. The open-ring configuration enhances reactivity, facilitating further chemical modifications, while the methyl ester group improves solubility and stability under specific conditions. Its structural features make it valuable for research and development in antibiotic synthesis, particularly in exploring novel derivatives with optimized pharmacokinetic properties. The compound is typically handled under controlled conditions to preserve its integrity, ensuring consistent performance in synthetic applications.

Amoxicillin Open Ring Methyl Ester structure

185802-22-6 structure

Product Name:Amoxicillin Open Ring Methyl Ester

CAS No:185802-22-6

MF:C₁₇H₂₃N₃O₆S

MW:397.446023225784

CID:4729116

Update Time:2025-05-24

Amoxicillin Open Ring Methyl Ester Chemical and Physical Properties

Names and Identifiers

- Amoxicillin Open Ring Methyl Ester

Amoxicillin Open Ring Methyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A102945-1mg	Amoxicillin Open Ring Methyl Ester	185802-22-6	1mg	$ 316.00	2023-04-19
TRC	A102945-5mg	Amoxicillin Open Ring Methyl Ester	185802-22-6	5mg	$ 1499.00	2023-04-19
TRC	A102945-10mg	Amoxicillin Open Ring Methyl Ester	185802-22-6	10mg	$ 2802.00	2023-04-19
TRC	A102945-25mg	Amoxicillin Open Ring Methyl Ester	185802-22-6	25mg	$ 4500.00	2023-09-09

Amoxicillin Open Ring Methyl Ester Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Additional information on Amoxicillin Open Ring Methyl Ester

Recent Advances in the Study of Amoxicillin Open Ring Methyl Ester (185802-22-6)

The compound 185802-22-6, known as Amoxicillin Open Ring Methyl Ester, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, a derivative of the widely used antibiotic amoxicillin, represents a critical intermediate in the synthesis of novel β-lactam antibiotics and other therapeutic agents. Recent studies have focused on its structural properties, synthetic pathways, and potential applications in drug development, particularly in addressing antibiotic resistance.

One of the key findings in recent literature is the improved synthetic methodology for 185802-22-6, which has been optimized to enhance yield and purity. Researchers have reported a novel enzymatic approach that minimizes side reactions and reduces the need for harsh chemical conditions. This advancement is particularly relevant given the growing demand for sustainable and efficient synthetic processes in pharmaceutical manufacturing.

In addition to synthetic improvements, studies have explored the biological activity of Amoxicillin Open Ring Methyl Ester. Preliminary in vitro assays indicate that this compound exhibits moderate antibacterial activity against Gram-positive bacteria, albeit lower than its parent compound, amoxicillin. However, its unique open-ring structure makes it a promising scaffold for the development of new antibiotics with enhanced stability and reduced susceptibility to β-lactamases.

Further investigations have delved into the pharmacokinetic properties of 185802-22-6. Recent pharmacokinetic studies in animal models suggest that the compound has favorable absorption and distribution profiles, though its metabolic stability requires further optimization. These findings underscore the potential of Amoxicillin Open Ring Methyl Ester as a lead compound for the development of next-generation antibiotics.

Another area of interest is the application of 185802-22-6 in combination therapies. Researchers have hypothesized that this compound could synergize with other antibiotics to overcome resistance mechanisms. Early-stage experiments have shown promising results, particularly when combined with β-lactamase inhibitors, highlighting its potential role in combating multidrug-resistant bacterial infections.

In conclusion, the recent research on Amoxicillin Open Ring Methyl Ester (185802-22-6) has provided valuable insights into its synthetic accessibility, biological activity, and therapeutic potential. While challenges remain in optimizing its pharmacokinetic and pharmacodynamic properties, the compound represents a promising avenue for the development of novel antibiotics. Future studies should focus on further elucidating its mechanism of action and exploring its applications in clinical settings.